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Compound of Interest

Compound Name: Levoglucosan-13C6

cat. No.: B583477

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
experimental applications of Levoglucosan-13C6. The information is intended to support
researchers, scientists, and professionals in drug development in the safe and effective use of
this isotopically labeled compound.

Chemical and Physical Properties

Levoglucosan-13C6 is the isotopically labeled form of Levoglucosan, an organic compound
formed during the pyrolysis of carbohydrates like cellulose.[1] It is widely used as a tracer for
biomass burning in environmental studies.[1] The inclusion of six carbon-13 atoms provides a
distinct mass signature, making it an ideal internal standard for quantitative analysis by mass

spectrometry.
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Property Value Reference
Molecular Formula 13C6H1005 [2]
Molecular Weight 168.10 g/mol [2]
Appearance Solid [3]
Melting Point 182-184 °C (unlabeled) [4]
Solubility Soluble in water and ethanol. [4]

Room temperature, away from
Storage Temperature ] ] [5]
light and moisture.

Safety Data Sheet (SDS) Summary

The following tables summarize the key safety information for Levoglucosan-13C6. This
information is derived from the Safety Data Sheet provided by Cambridge Isotope Laboratories.

[5]

H | Identificati

Hazard Class Classification

GHS Classification Not classified as hazardous

To the best of current knowledge, the chemical,
physical, and toxicological properties have not
) been thoroughly investigated. May be harmful if
Potential Health Effects ) }
inhaled, absorbed through the skin, or
swallowed. May cause eye, skin, and respiratory

tract irritation.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Flush eyes with water as a precaution.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage

Aspect

Recommendation

Safe Handling

Handle in accordance with good industrial
hygiene and safety practices. Avoid dust
formation. Provide appropriate exhaust

ventilation where dust is formed.

Storage

Store at room temperature away from light and

moisture. Keep in a suitable, closed container.

| : . PPE)

Type

Specification

Eye/Face Protection

Safety glasses with side-shields or goggles.

Skin Protection

Protective gloves and clothing.

Respiratory Protection

Use a NIOSH/CEN approved respirator when

appropriate.

Fire-Fighting Measures
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Aspect Recommendation

Use water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media , o
chemical, or carbon dioxide.

Special Hazards Not available.

Wear self-contained breathing apparatus and

Protective Equipment ]
full protective gear.

Accidental Release Measures

Aspect Recommendation

Avoid dust formation. Avoid breathing vapors,

Personal Precautions _
mist, or gas.

Environmental Precautions Do not let the product enter drains.

Sweep up and shovel. Keep in suitable, closed

Containment and Cleaning ) ]
containers for disposal.

Experimental Protocols

Levoglucosan-13C6 is primarily utilized as an internal standard in analytical chemistry for the
quantification of levoglucosan in various matrices, particularly in environmental samples to

trace biomass burning.

Quantification of Levoglucosan in Ambient Aerosol
Filter Samples

This protocol describes a common method for analyzing levoglucosan in aerosol samples using
liquid chromatography-mass spectrometry (LC-MS).

Methodology:

e Sample Preparation:
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o Filter punches (4.5 cm?) are spiked with a known amount of Levoglucosan-13C6 as an
internal standard.

o The filter is extracted three times with methanol in an ultrasonic bath for 30 minutes for
each extraction.

o The extracts are combined and evaporated to dryness.

o The residue is reconstituted in 1 mL of methanol, vortexed, and filtered through a nylon
syringe filter (0.2 pm).[5]

e LC-MS Analysis:

o The analysis is performed using a liquid chromatography system coupled with an
electrospray ionization mass spectrometer (LC-ESI-MS) in positive ionization mode.[5]

o A mobile phase containing sodium acetate (2 mM) is used to promote the formation of
sodium adducts of levoglucosan and its labeled counterpart.[5]

o A Benson Polymeric BP-100 Ca++ Carbohydrate Column is used for chromatographic
separation with a gradient of 1:0mM sodium acetate and methanol.[5]

e Quantification:
o Selected lon Monitoring (SIM) is used to detect the sodium adducts.

o The ion monitored for levoglucosan is m/z 185, and for Levoglucosan-13C6 is m/z 191.

[5]

o The concentration of levoglucosan in the sample is determined by comparing the peak
area ratio of the analyte to the internal standard against a calibration curve.

LC-MS Analysis

o Dryness Reconstitute in Methanol | | Inject Sample | [ LC-ESIMS
Y & Filter | | Positive Mode)

) y [ Spike with antification | |
Aerosol Filter Sample ‘ ‘ A (SIM of Na+ Adducts)
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Click to download full resolution via product page

Workflow for Quantification of Levoglucosan in Aerosol Samples.

Synthesis of 13C-Labeled Levoglucosan

A gram-scale synthesis of 13C-labeled levoglucosan can be achieved in a single step from
commercially available 13C glucose.

Methodology:

 Activation: 2-chloro-1,3-dimethylimidazolinium chloride is used to selectively activate the
anomeric carbon of the 13C-labeled glucose for substitution reactions.[4]

o Conversion: The activated labeled glucose is then smoothly converted to the anhydroglucose
(Levoglucosan-13C6).[4]

« Purification: The product is purified on a large scale using chromatography on silica gel.[4]
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One-Step Synthesis of Levoglucosan-13C6 from 13C-Glucose.

Logical Relationships in Analytical Applications

The primary application of Levoglucosan-13C6 is as an internal standard to ensure the
accuracy and precision of analytical measurements. The following diagram illustrates the
logical relationship between the analyte, the internal standard, and the final quantified result in
a typical mass spectrometry-based assay.
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Role of Levoglucosan-13C6 as an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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